Cas no 1054391-84-2 (4-[2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamido]benzoic acid)

• Product Name: 4-[2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamido]benzoic acid
• CAS No: 1054391-84-2
• MF: C₁₉H₁₆N₂O₆
• MW: 368.340145111084
• CID: 6491376
• PubChem ID: 40632629
• Update Time: 2025-06-26

4-[2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[(E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyl]amino]benzoic acid
• 1054391-84-2
• EN300-26585486
• Z44345987
• 4-[2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamido]benzoic acid
• 4-[2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamido]benzoic acid

• Inchi： 1S/C19H16N2O6/c1-26-15-8-11(9-16(27-2)17(15)22)7-13(10-20)18(23)21-14-5-3-12(4-6-14)19(24)25/h3-9,22H,1-2H3,(H,21,23)(H,24,25)/b13-7+
• InChI Key： TYMUEBZUJAOSEA-NTUHNPAUSA-N
• SMILES： O(C)C1C(=C(C=C(/C=C(\C#N)/C(NC2C=CC(C(=O)O)=CC=2)=O)C=1)OC)O

Computed Properties

• Exact Mass: 368.10083623g/mol
• Monoisotopic Mass: 368.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 129Ų

Additional information on 4-[2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamido]benzoic acid

Comprehensive Overview of 4-[2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamido]benzoic acid (CAS No. 1054391-84-2)

4-[2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamido]benzoic acid, with the CAS number 1054391-84-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of cyanoacrylamide derivatives, which are known for their potential applications in drug discovery and development. The unique structural features of this molecule, including the cyano group and the benzoic acid moiety, make it a promising candidate for various therapeutic and diagnostic applications.

In recent years, the scientific community has shown growing interest in 4-[2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamido]benzoic acid due to its potential role in targeting specific biological pathways. Researchers are particularly intrigued by its anti-inflammatory and antioxidant properties, which align with current trends in natural product-derived therapeutics. The compound's hydroxy and dimethoxy substituents are believed to contribute to its bioactivity, making it a subject of ongoing studies in neuroprotection and metabolic disorder research.

The synthesis of CAS 1054391-84-2 involves a multi-step process that highlights the importance of precision chemistry. Key steps include the condensation of 4-hydroxy-3,5-dimethoxybenzaldehyde with cyanoacetamide, followed by coupling with 4-aminobenzoic acid. This synthetic route underscores the compound's complexity and the need for advanced analytical techniques, such as HPLC and NMR spectroscopy, for characterization. The purity and stability of 4-[2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamido]benzoic acid are critical factors for its potential use in preclinical studies.

From a commercial perspective, 1054391-84-2 is primarily utilized by research institutions and pharmaceutical companies engaged in early-stage drug development. Its relevance to personalized medicine and targeted therapy aligns with modern healthcare trends, where compounds with specific molecular interactions are highly valued. Additionally, the rise of AI-driven drug discovery has increased demand for structurally diverse molecules like this one, as they serve as valuable inputs for machine learning algorithms predicting bioactive compounds.

Environmental and safety considerations for 4-[2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamido]benzoic acid are also noteworthy. While not classified as hazardous, proper handling protocols are recommended due to its fine powder form and potential sensitivity to light and moisture. Storage under inert conditions is often advised to maintain stability, reflecting broader industry concerns about compound degradation in research settings.

Future research directions for CAS 1054391-84-2 may explore its structure-activity relationships in greater depth, particularly regarding modifications to its acrylamide linker or aromatic systems. Such investigations could unlock new applications in bioconjugation or prodrug design, areas of intense interest in contemporary medicinal chemistry. The compound's versatility positions it as a potential building block for next-generation therapeutics addressing unmet medical needs.

In conclusion, 4-[2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamido]benzoic acid represents an intriguing intersection of chemical innovation and biological potential. Its CAS registration 1054391-84-2 serves as a unique identifier for researchers navigating the expanding landscape of bioactive small molecules. As scientific understanding of its properties deepens, this compound may emerge as a key player in advancing precision medicine and sustainable drug development paradigms.